Cas no 90204-88-9 (N-cyclohexyl-2-hydroxyacetamide)
N-cyclohexyl-2-hydroxyacetamide Chemical and Physical Properties
Names and Identifiers
-
- ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY-
- N-CYCLOHEXYL-2-HYDROXYACETAMIDE
- 90204-88-9
- SCHEMBL879434
- AKOS000124837
- EN300-74220
- G45358
- Z228585506
- 839-473-0
- QDA20488
- N-cyclohexyl-2-hydroxyacetamide
-
- Inchi: 1S/C8H15NO2/c10-6-8(11)9-7-4-2-1-3-5-7/h7,10H,1-6H2,(H,9,11)
- InChI Key: MFHIZWMCMCAPLQ-UHFFFAOYSA-N
- SMILES: O=C(CO)NC1CCCCC1
Computed Properties
- Exact Mass: 157.110278721g/mol
- Monoisotopic Mass: 157.110278721g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 49.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 352.7±21.0 °C at 760 mmHg
- Flash Point: 167.1±22.1 °C
- Vapor Pressure: 0.0±1.8 mmHg at 25°C
N-cyclohexyl-2-hydroxyacetamide Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
N-cyclohexyl-2-hydroxyacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A619893-25mg |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 25mg |
$ 70.00 | 2022-06-07 | ||
| TRC | A619893-50mg |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 50mg |
$ 95.00 | 2022-06-07 | ||
| TRC | A619893-250mg |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 250mg |
$ 365.00 | 2022-06-07 | ||
| Chemenu | CM390008-1g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95%+ | 1g |
$338 | 2023-02-01 | |
| Chemenu | CM390008-5g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95%+ | 5g |
$1021 | 2023-02-01 | |
| Chemenu | CM390008-10g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95%+ | 10g |
$1518 | 2023-02-01 | |
| Enamine | EN300-74220-0.05g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95% | 0.05g |
$88.0 | 2023-02-12 | |
| Enamine | EN300-74220-0.1g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95% | 0.1g |
$132.0 | 2023-02-12 | |
| Enamine | EN300-74220-0.25g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95% | 0.25g |
$188.0 | 2023-02-12 | |
| Enamine | EN300-74220-0.5g |
N-cyclohexyl-2-hydroxyacetamide |
90204-88-9 | 95% | 0.5g |
$353.0 | 2023-02-12 |
N-cyclohexyl-2-hydroxyacetamide Related Literature
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
Additional information on N-cyclohexyl-2-hydroxyacetamide
Comprehensive Guide to ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY- (CAS No. 90204-88-9): Properties, Applications, and Market Insights
ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY- (CAS No. 90204-88-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydroxy-substituted acetamide derivative features a unique molecular structure combining a cyclohexyl group with a hydroxyl functional group, making it valuable for various synthetic applications. With the growing interest in bioactive amide compounds and hydrogen bond donors in drug design, this chemical has become increasingly relevant in modern research.
The compound's molecular formula C9H17NO2 and molecular weight of 171.24 g/mol position it as an important intermediate in organic synthesis. Researchers particularly value its hydrogen bonding capacity and stereochemical properties, which contribute to its utility in creating more complex molecular architectures. Current trends in green chemistry and sustainable synthesis have further increased interest in this compound as scientists explore eco-friendly pathways for its production and application.
In pharmaceutical applications, N-CYCLOHEXYL-2-HYDROXY ACETAMIDE serves as a crucial building block for drug development. Its structural features make it particularly useful in designing CNS-active compounds and neuromodulators, addressing the growing demand for treatments targeting neurological disorders. The compound's ability to participate in molecular recognition processes has made it valuable in developing enzyme inhibitors and receptor modulators, areas of intense research in personalized medicine.
The material science field has also found applications for this compound, particularly in developing advanced polymers and functional materials. Its dual functionality allows for interesting modifications in polymer backbones, contributing to materials with enhanced thermal stability and mechanical properties. Recent studies have explored its potential in creating smart materials that respond to environmental stimuli, aligning with current interests in responsive material systems.
Market analysis shows steady growth in demand for ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY-, particularly from the pharmaceutical intermediates sector and specialty chemicals manufacturers. The compound's versatility and the expanding applications of amide-based compounds in various industries contribute to this positive market trend. Quality standards for this chemical typically require high purity levels (≥98%), with strict controls on residual solvents and impurity profiles to meet research and industrial requirements.
From a synthetic chemistry perspective, recent advancements have focused on developing more efficient routes to produce N-CYCLOHEXYL-2-HYDROXY ACETAMIDE. Modern catalytic methods and flow chemistry approaches have shown promise in improving yields while reducing environmental impact. These developments align with the pharmaceutical industry's push toward atom-efficient synthesis and waste minimization, addressing key concerns in sustainable chemical production.
Safety considerations for handling ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY- follow standard laboratory protocols for organic compounds. Proper personal protective equipment (PPE) including gloves and safety glasses is recommended, along with adequate ventilation when working with the substance in powder form. The compound should be stored in airtight containers away from strong oxidizers and moisture to maintain stability.
Future research directions for this compound include exploring its potential in asymmetric synthesis and as a chiral auxiliary in stereoselective reactions. There is also growing interest in its possible applications in agricultural chemistry, particularly in developing novel plant growth regulators and crop protection agents. These potential applications could significantly expand the market for this versatile chemical intermediate.
For researchers and industry professionals seeking high-purity ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY-, it's essential to work with reputable suppliers who can provide comprehensive analytical data including HPLC chromatograms and spectroscopic characterization. Proper documentation of batch-to-batch consistency and impurity profiles becomes particularly important when the compound is intended for pharmaceutical applications or advanced material development.
In conclusion, ACETAMIDE, N-CYCLOHEXYL-2-HYDROXY- (CAS No. 90204-88-9) represents an important chemical building block with diverse applications across multiple scientific disciplines. Its unique structural features and synthetic versatility continue to make it valuable in pharmaceutical research, material science, and specialty chemical production. As research into functional amides and hydrogen-bonding motifs advances, this compound is likely to find even broader applications in developing innovative solutions for scientific and industrial challenges.
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